3-Methyl-1-(7-(thiophen-2-yl)-1,4-thiazepan-4-yl)but-2-en-1-one

• IUPAC Name: 3-methyl-1-(7-thiophen-2-yl-1,4-thiazepan-4-yl)but-2-en-1-one
• InChI: InChI=1S/C14H19NOS2/c1-11(2)10-14(16)15-6-5-13(18-9-7-15)12-4-3-8-17-12/h3-4,8,10,13H,5-7,9H2,1-2H3
• InChI Key: BUQNMKMBNKMCGB-UHFFFAOYSA-N
• Canonical SMILES: CC(=CC(=O)N1CCC(SCC1)C2=CC=CS2)C
• Molecular Formula: C14H19NOS2
• Molecular Weight: 281.4 g/mol

Description

3-Methyl-1-(7-(thiophen-2-yl)-1,4-thiazepan-4-yl)but-2-en-1-one, also known as MTBT, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. MTBT belongs to the class of thiazepane compounds and is known for its unique chemical structure, which makes it a promising candidate for various biochemical and physiological studies.

Scientific Research Applications

Synthesis and Material Applications

• Conducting Polymers and Electrochromic Devices : A study described the synthesis of polymers with similar thiophene-based compounds, highlighting their application in creating soluble polymers for organic solvents, potentially useful in electrochromic devices (Variş et al., 2006).

Pharmaceutical and Biological Research

• Antimicrobial Activity : A compound structurally related to 3-Methyl-1-(7-(thiophen-2-yl)-1,4-thiazepan-4-yl)but-2-en-1-one has been synthesized and evaluated for its antimicrobial activity against various bacterial and fungal strains, indicating potential for developing novel antimicrobial agents (Patel & Patel, 2017).

Chemical Structure and Analysis

• Supramolecular Assembly and Disorder : Research focusing on similar thiophene-containing compounds has explored their crystal structure, revealing insights into molecular disorder and the formation of supramolecular assemblies (Shaibah et al., 2020).
• Interactions with Other Chemical Compounds : Studies have also investigated the interactions of thiophene-based molecules with other compounds, providing a foundation for understanding the chemical behavior and potential applications of this compound (Garoufis et al., 2015).